Cas no 2034516-91-9 (4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 2034516-91-9
• MF: C₁₄H₁₃F₃N₈
• MW: 350.301831007004
• CID: 5468289
• Update Time: 2025-06-07

4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• 6-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• 4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C14H13F3N8/c15-14(16,17)10-7-13(19-8-18-10)24-5-3-23(4-6-24)12-2-1-11-21-20-9-25(11)22-12/h1-2,7-9H,3-6H2
• InChI Key： QANWSASJOWCNBC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCN(C2C=CC3=NN=CN3N=2)CC1)(F)F

Computed Properties

• Exact Mass: 350.12152693 g/mol
• Monoisotopic Mass: 350.12152693 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 350.30
• XLogP3: 1.3
• Topological Polar Surface Area: 75.3

Additional information on 4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

Professional Introduction to Compound with CAS No. 2034516-91-9 and Product Name: 4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

The compound with the CAS number 2034516-91-9 and the product name 4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a trifluoromethyl group and a piperazine moiety in its structure suggests potential applications in drug development, particularly in the treatment of various diseases.

Recent studies have highlighted the importance of trifluoromethyl substituted compounds in medicinal chemistry. The introduction of a trifluoromethyl group into a molecule can enhance its metabolic stability, binding affinity, and overall pharmacological activity. In the case of this compound, the trifluoromethyl group is located at the 6-position of the pyrimidine ring, which may contribute to its interaction with biological targets. This modification has been shown to improve the efficacy of drugs by increasing their lipophilicity and reducing their susceptibility to metabolic degradation.

The core structure of this compound includes a [1,2,4]triazolo[4,3-b]pyridazine moiety, which is a fused heterocyclic system consisting of a triazole ring and a pyridazine ring. This type of scaffold has been extensively studied for its potential pharmacological properties. The [1,2,4]triazolo[4,3-b]pyridazine core is known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of this moiety in the compound under discussion suggests that it may possess similar therapeutic properties.

The compound also features a piperazine ring at the 4-position relative to the [1,2,4]triazolo[4,3-b]pyridazine moiety. Piperazine derivatives are well-known for their role as pharmacophores in various drug molecules. They are commonly found in drugs that target central nervous system disorders, cardiovascular diseases, and infectious diseases. The piperazine ring in this compound is connected to the triazolopyridazine core through a nitrogen atom at the 1-position of the piperazine ring. This connection may facilitate optimal spatial orientation for interaction with biological targets.

One of the most intriguing aspects of this compound is its potential application in oncology research. The combination of a trifluoromethyl group and a [1,2,4]triazolo[4,3-b]pyridazine moiety has been associated with anti-cancer activity in several preclinical studies. The trifluoromethyl group can enhance the bioavailability and binding affinity of drug candidates, while the triazolopyridazine core may interfere with key enzymatic pathways involved in cancer cell proliferation. Further research is needed to fully elucidate the mechanisms by which this compound exerts its anti-cancer effects.

Additionally, this compound may have applications in other therapeutic areas beyond oncology. For instance, its structural features suggest potential activity against central nervous system disorders. Piperazine derivatives have been used in drugs that modulate neurotransmitter systems, making them valuable candidates for treating conditions such as depression and anxiety. The presence of both a piperazine ring and a pyrimidine ring in this compound could enhance its ability to interact with neurotransmitter receptors.

In recent years, there has been growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). The unique scaffold of this compound makes it a promising candidate for inhibiting PPIs involved in various diseases. By modulating these interactions, small molecule inhibitors can disrupt disease pathways and restore normal cellular function. The combination of a trifluoromethyl group and a triazolopyridazine moiety may provide the necessary properties for effective PPI inhibition.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of functional groups such as the trifluoromethyl group and the piperazine ring necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal catalysis have been employed to facilitate these transformations efficiently.

Once synthesized, rigorous characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm the structure of the compound. These analytical methods provide detailed information about the molecular structure and purity of the product. Additionally, computational methods such as molecular modeling are employed to predict potential interactions between the compound and biological targets.

Evaluation of the biological activity of this compound typically involves both in vitro and in vivo studies. In vitro assays are conducted to assess interactions with specific enzymes or receptors relevant to target diseases. These assays provide preliminary data on potency and selectivity before moving on to more complex systems. In vivo studies involve administering the compound to animal models to evaluate its efficacy and safety profile further.

The development pipeline for this compound includes several stages before it can be considered for clinical use. Preclinical studies are essential for gathering comprehensive data on its safety and efficacy before human trials can begin. Regulatory agencies require extensive documentation from these studies before approving new drugs for clinical use or marketing purposes.

In conclusion,4-(4-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine represents an exciting advancement in pharmaceutical chemistry with significant potential applications across multiple therapeutic areas including oncology,central nervous system disorders,and protein-protein interaction inhibition,trifluoromethyl,and [1，2，4]-Triazolo\[4，3-b\]-Pyridazin。 Further research is warranted to fully explore its pharmacological properties,biological activities,and therapeutic potential.